N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide
Overview
Description
N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide, also known as DMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPP is a selective antagonist of the nicotinic acetylcholine receptor, which is a key target for many neurological and neuromuscular disorders.
Mechanism of Action
N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide acts as a competitive antagonist of the nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is involved in the transmission of signals between neurons. By binding to the receptor, N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide prevents the binding of acetylcholine, which is the natural ligand for the receptor. This results in a reduction in the activity of the receptor and a decrease in the transmission of signals between neurons.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the release of dopamine from the brain, which is a key neurotransmitter that is involved in the regulation of mood, motivation, and reward. N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has also been shown to inhibit the release of acetylcholine from the brain, which is a key neurotransmitter that is involved in the regulation of attention, learning, and memory.
Advantages and Limitations for Lab Experiments
N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has a number of advantages and limitations for use in lab experiments. One advantage is that it is a selective antagonist of the nicotinic acetylcholine receptor, which makes it a useful tool for studying the effects of drugs on this receptor. Another advantage is that it has a high degree of purity, which makes it easy to work with in lab experiments. One limitation is that it is relatively expensive, which can limit its use in some experiments. Another limitation is that it has a relatively short half-life, which can limit its usefulness in experiments that require long-term exposure to the compound.
Future Directions
There are a number of future directions for research on N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide. One direction is to study its effects on other neurotransmitter systems, such as the serotonin and dopamine systems. Another direction is to study its effects on other ion channels, such as the GABA receptor. Finally, future research could focus on developing new compounds that are similar to N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide but have improved pharmacological properties, such as longer half-lives or greater selectivity for specific receptor subtypes.
Conclusion:
In conclusion, N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a selective antagonist of the nicotinic acetylcholine receptor, which is a key target for many neurological and neuromuscular disorders. N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has a number of advantages and limitations for use in lab experiments, and there are a number of future directions for research on this compound. Overall, N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide is a promising tool for studying the effects of drugs on the nicotinic acetylcholine receptor and has the potential to contribute to the development of new treatments for neurological and neuromuscular disorders.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has been extensively studied for its potential applications in scientific research. It has been shown to be a potent and selective antagonist of the nicotinic acetylcholine receptor, which is a key target for many neurological and neuromuscular disorders. N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide has been used in studies of the effects of nicotine on the brain, as well as in studies of the effects of other drugs on the nicotinic acetylcholine receptor.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(4-methoxyphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c1-12-6-5-7-13(2)17(12)19-18(20)14(3)22-16-10-8-15(21-4)9-11-16/h5-11,14H,1-4H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APOGNKGUPSRVJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(C)OC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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